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Compound of Interest

Compound Name: 6-(Dimethylamino)nicotinaldehyde

Cat. No.: B137783

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 6-
(Dimethylamino)nicotinaldehyde, a key building block in medicinal chemistry and drug
development. Due to the limited availability of public quantitative solubility data, this document
focuses on predicting its solubility based on molecular structure and provides detailed
experimental protocols for its empirical determination. Furthermore, this guide includes a
plausible synthetic route for the compound, complete with a workflow diagram and
methodology. This document aims to equip researchers with the necessary theoretical and
practical knowledge to effectively utilize 6-(Dimethylamino)nicotinaldehyde in their work.

Introduction

6-(Dimethylamino)nicotinaldehyde is a substituted pyridine derivative featuring a
dimethylamino group at the 6-position and an aldehyde at the 3-position. This unique
arrangement of functional groups makes it a valuable intermediate in the synthesis of a wide
range of biologically active molecules. The dimethylamino group can enhance aqueous
solubility and metabolic stability, while the reactive aldehyde group serves as a versatile handle
for further chemical modifications. A thorough understanding of its solubility in various organic
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solvents is paramount for its effective use in chemical synthesis, purification, formulation, and

screening.

Physicochemical Properties

A summary of the key physicochemical properties of 6-(Dimethylamino)nicotinaldehyde is
provided in the table below. This information is crucial for designing experiments and
developing handling procedures.

Property Value Reference
Molecular Formula CsH10N20 [1][2]
Molecular Weight 150.18 g/mol [1][2]
Appearance Solid [1]

Melting Point 57-59 °C [3]

CAS Number 149805-92-5 [2]

Predicted Solubility Profile

Based on the principle of "like dissolves like," the molecular structure of 6-
(Dimethylamino)nicotinaldehyde allows for a qualitative prediction of its solubility in different
classes of organic solvents.

e Polar Protic Solvents (e.g., Methanol, Ethanol): The nitrogen atom of the pyridine ring, the
nitrogen of the dimethylamino group, and the oxygen atom of the aldehyde can act as
hydrogen bond acceptors. Therefore, moderate to good solubility is expected in polar protic
solvents.

» Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): The overall polarity of the molecule
suggests good solubility in polar aprotic solvents, which can engage in dipole-dipole
interactions.

e Nonpolar Solvents (e.g., Hexane, Toluene): The presence of polar functional groups will
likely limit its solubility in nonpolar solvents. However, the aromatic pyridine ring may
contribute to minimal solubility.
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Quantitative Solubility Data

As of the writing of this guide, specific quantitative solubility data for 6-
(Dimethylamino)nicotinaldehyde in various organic solvents is not readily available in public
literature. Researchers are encouraged to determine this data experimentally. The following
table is provided as a template for recording experimentally determined solubility values.

Solvent Temperature (°C) Solubility (g/L) Solubility (moliL)
Methanol 25
Ethanol 25
Isopropanol 25
Acetone 25
Acetonitrile 25
Dichloromethane 25
Ethyl Acetate 25

Tetrahydrofuran (THF) 25

Dimethyl Sulfoxide

25
(DMSO0)
N,N-
Dimethylformamide 25
(DMF)
Toluene 25
Hexane 25

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 6-
(Dimethylamino)nicotinaldehyde.

Materials and Equipment
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e 6-(Dimethylamino)nicotinaldehyde

o Selected organic solvents (analytical grade)

e Analytical balance

 Vials with screw caps

e Thermostatic shaker

e Syringes and syringe filters (e.g., 0.22 um PTFE)
e Volumetric flasks

o Avalidated analytical instrument (e.g., HPLC-UV or UV-Vis spectrophotometer)

Experimental Workflow
Preparation of Saturated Solutions
(Excess solute in known volume of solvent)

:

Equilibration
(Thermostatic shaker at constant temperature)

:

Separation of Undissolved Solid
(Syringe filtration)

:

Quantification
(Analytical method, e.g., HPLC-UV)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure
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» Preparation of Saturated Solutions: Add an excess amount of 6-
(Dimethylamino)nicotinaldehyde to a series of vials. The amount should be sufficient to
ensure undissolved solid remains after equilibration. Accurately add a known volume (e.g.,
2.0 mL) of the selected organic solvent to each vial.

o Equilibration: Securely cap the vials and place them in a thermostatic shaker set to a
constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period to reach
equilibrium (e.g., 24-48 hours).

o Separation of Undissolved Solid: After equilibration, allow the vials to stand undisturbed to let
the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and
immediately pass it through a syringe filter to remove any remaining solid particles.

» Quantification: Accurately dilute the clear filtrate with the same solvent to bring the
concentration within the linear range of the analytical method. Determine the concentration
of 6-(Dimethylamino)nicotinaldehyde in the diluted sample using a pre-validated analytical
method.

Synthesis of 6-(Dimethylamino)nicotinaldehyde

A plausible and efficient method for the synthesis of 6-(Dimethylamino)nicotinaldehyde
involves a nucleophilic aromatic substitution reaction starting from the commercially available
6-chloronicotinaldehyde.

Synthetic Workflow
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Solvent (e.g., DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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